Cas no 2137752-36-2 (benzyl N-[7-(fluorosulfonyl)-1,5-dimethyl-1H-indazol-3-yl]carbamate)

• Product Name: benzyl N-[7-(fluorosulfonyl)-1,5-dimethyl-1H-indazol-3-yl]carbamate
• CAS No: 2137752-36-2
• MF: C₁₇H₁₆FN₃O₄S
• MW: 377.39004611969
• CID: 6592547
• PubChem ID: 165742381
• Update Time: 2025-05-20

benzyl N-[7-(fluorosulfonyl)-1,5-dimethyl-1H-indazol-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[7-(fluorosulfonyl)-1,5-dimethyl-1H-indazol-3-yl]carbamate
• 2137752-36-2
• EN300-729286

• Inchi： 1S/C17H16FN3O4S/c1-11-8-13-15(14(9-11)26(18,23)24)21(2)20-16(13)19-17(22)25-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,19,20,22)
• InChI Key： QFSWOJQSAJQIBG-UHFFFAOYSA-N
• SMILES： S(C1=CC(C)=CC2C(NC(=O)OCC3C=CC=CC=3)=NN(C)C=21)(=O)(=O)F

Computed Properties

• Exact Mass: 377.08455534g/mol
• Monoisotopic Mass: 377.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.7Ų

Additional information on benzyl N-[7-(fluorosulfonyl)-1,5-dimethyl-1H-indazol-3-yl]carbamate

Benzyl N-[7-(Fluorosulfonyl)-1,5-Dimethyl-1H-Indazol-3-Yl]Carbamate: A Comprehensive Overview

Benzyl N-[7-(Fluorosulfonyl)-1,5-Dimethyl-1H-Indazol-3-Yl]Carbamate, identified by the CAS number 2137752-36-2, is a highly specialized compound with significant applications in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities. The molecule incorporates a benzyl group attached to a carbamate moiety, which is further connected to an indazole ring substituted with fluorosulfonyl and methyl groups. These structural features contribute to its stability and reactivity, making it a valuable compound for research and development.

The indazole ring system in this compound is of particular interest due to its versatility in organic synthesis. The substitution pattern at positions 1, 5, and 7 of the indazole ring introduces steric and electronic effects that can be exploited for various chemical transformations. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of drug discovery. The fluorosulfonyl group adds a layer of complexity to the molecule, enhancing its ability to participate in reactions that require specific directing effects or reactivity profiles.

One of the most notable aspects of Benzyl N-[7-(Fluorosulfonyl)-1,5-Dimethyl-1H-Indazol-3-Yl]Carbamate is its role in modern chemical synthesis. Researchers have utilized this compound as an intermediate in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create novel compounds with improved pharmacokinetic properties.

In addition to its synthetic applications, this compound has shown promise in biological assays. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors, making it a candidate for further investigation in therapeutic development. The methyl groups on the indazole ring contribute to lipophilicity, which can enhance membrane permeability—a critical factor for drug bioavailability.

The synthesis of Benzyl N-[7-(Fluorosulfonyl)-1,5-Dimethyl-1H-Indazol-3-Yl]Carbamate involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, Benzyl N-[7-(Fluorosulfonyl)-1,5-Dimethyl-1H-Indazol-3-Yl]Carbamate undergoes hydrolysis or oxidation reactions, leading to the formation of less complex byproducts. These findings are important for developing sustainable practices in chemical manufacturing.

In conclusion, Benzyl N-[7-(Fluorosulfonyl)-1,5-Dimethyl-1H-Indazol-3-Yl]Carbamate (CAS 2137752-36-2) stands out as a versatile and intriguing compound with wide-ranging applications in chemistry and pharmacology. Its unique structure enables participation in diverse chemical reactions while offering potential benefits for drug discovery and development. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.